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Compound of Interest

Compound Name:
4-Bromo-3-

(trifluoromethyl)quinoline

Cat. No.: B1278517 Get Quote

An In-depth Technical Guide to 4-Bromo-3-
(trifluoromethyl)quinoline
This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 4-Bromo-3-(trifluoromethyl)quinoline, a key intermediate in the

development of pharmaceuticals and agrochemicals. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Molecular Structure and Identification
4-Bromo-3-(trifluoromethyl)quinoline is a halogenated quinoline derivative with the chemical

formula C₁₀H₅BrF₃N. Its structure features a quinoline core substituted with a bromine atom at

the 4-position and a trifluoromethyl group at the 3-position.

IUPAC Name: 4-Bromo-3-(trifluoromethyl)quinoline

CAS Number: 590371-97-4

Molecular Formula: C₁₀H₅BrF₃N

The presence of the bromine atom and the trifluoromethyl group significantly influences the

electronic properties and reactivity of the quinoline ring system, making it a versatile building
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block in organic synthesis.

Molecular Visualization
The two-dimensional chemical structure of 4-Bromo-3-(trifluoromethyl)quinoline is depicted

below. This visualization was generated using the SMILES notation:

C1=CC=C2C(C(=C(C=N2)Br)C(F)(F)F)=C1.

Step 1: Bromination

Step 2: Combes Quinoline Synthesis

3-(trifluoromethyl)aniline
4-Bromo-3-(trifluoromethyl)anilineDMF

N-Bromosuccinimide (NBS) β-Diketone 4-Bromo-3-(trifluoromethyl)quinoline

Condensation & Cyclization

Acid Catalyst (e.g., H₂SO₄)

Click to download full resolution via product page

To cite this document: BenchChem. [4-Bromo-3-(trifluoromethyl)quinoline molecular structure
and IUPAC name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-
molecular-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1278517?utm_src=pdf-body
https://www.benchchem.com/product/b1278517?utm_src=pdf-body-img
https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1278517#4-bromo-3-trifluoromethyl-quinoline-molecular-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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